Cas no 2229643-50-7 (tert-butyl 2-(3-aminobut-1-en-1-yl)morpholine-4-carboxylate)

• Product Name: tert-butyl 2-(3-aminobut-1-en-1-yl)morpholine-4-carboxylate
• CAS No: 2229643-50-7
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 6038773
• PubChem ID: 165639889
• Update Time: 2025-06-12

tert-butyl 2-(3-aminobut-1-en-1-yl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3-aminobut-1-en-1-yl)morpholine-4-carboxylate
• 2229643-50-7
• EN300-1880923

• Inchi： 1S/C13H24N2O3/c1-10(14)5-6-11-9-15(7-8-17-11)12(16)18-13(2,3)4/h5-6,10-11H,7-9,14H2,1-4H3/b6-5+
• InChI Key： JAHYNHGTPSSPRE-AATRIKPKSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC1/C=C/C(C)N

Computed Properties

• Exact Mass: 256.17869263g/mol
• Monoisotopic Mass: 256.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.8Ų

Additional information on tert-butyl 2-(3-aminobut-1-en-1-yl)morpholine-4-carboxylate

Introduction to Tert-butyl 2-(3-aminobut-1-en-1-yl)morpholine-4-carboxylate (CAS No. 2229643-50-7)

Tert-butyl 2-(3-aminobut-1-en-1-yl)morpholine-4-carboxylate, a compound with the chemical formula C₁₁H₁₇NO₄, is a novel molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2229643-50-7, belongs to a class of molecules that exhibit promising biological activities. The unique structural features of this compound, particularly its combination of a tert-butyl group, an amino-substituted butenyl moiety, and a morpholine ring, make it a fascinating subject for further study.

The tert-butyl group, a branched alkyl group, contributes to the steric hindrance of the molecule, which can influence its binding affinity and selectivity when interacting with biological targets. The presence of the 3-aminobut-1-en-1-yl moiety introduces a polar and potentially reactive site, which can be crucial for interactions with proteins or enzymes. Meanwhile, the morpholine ring, known for its stability and ability to form hydrogen bonds, enhances the solubility and bioavailability of the compound.

Recent advancements in drug discovery have highlighted the importance of multifunctional compounds that can simultaneously address multiple targets or pathways. Tert-butyl 2-(3-aminobut-1-en-1-yl)morpholine-4-carboxylate fits well into this category, as its structural design allows for potential applications in various therapeutic areas. For instance, studies have suggested that such compounds may have utility in the treatment of neurological disorders due to their ability to modulate neurotransmitter activity.

In addition to its potential therapeutic applications, Tert-butyl 2-(3-aminobut-1-en-1-yl)morpholine-4-carboxylate has been explored for its role in chemical biology research. The compound's unique structure makes it an excellent tool for studying enzyme mechanisms and protein interactions. Researchers have utilized this molecule to develop novel inhibitors and probes that can provide insights into complex biological processes.

The synthesis of Tert-butyl 2-(3-aminobut-1-en-1-yl)morpholine-4-carboxylate involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of key intermediates such as 3-aminobutenol derivatives and morpholine derivatives. These intermediates are then coupled using palladium-catalyzed cross-coupling reactions to form the desired product. The tert-butyl group is introduced during later stages of synthesis to ensure optimal steric properties.

One of the most intriguing aspects of Tert-butyl 2-(3-aminobut-1-en-1-yl)morpholine-4-carboxylate is its potential as a scaffold for drug development. By modifying specific parts of its structure, researchers can fine-tune its biological activity to target specific diseases or conditions. For example, variations in the length or substitution pattern of the side chains can alter its binding affinity and selectivity for different biological targets.

The compound's solubility profile is another critical factor that influences its pharmaceutical applications. Tert-butyl 2-(3-aminobut-1-en-1-yl)morpholine-4-carboxylate exhibits good solubility in both water and organic solvents, which makes it suitable for various formulation strategies. This property is particularly important for drug delivery systems, where compatibility with different solvents can impact efficacy and patient compliance.

Recent studies have also explored the pharmacokinetic properties of Tert-butyl 2-(3-amino-butenen-l)-methylmorpholine -carboxylic acid tert butylester (CAS No. 2229643_50_7). These studies have shown that the compound has a favorable metabolic profile, with rapid clearance from the bloodstream. This characteristic is essential for developing drugs that need to be administered frequently or have short half-lives.

The future prospects for Tert-butyl 2-(3-amino-butenen-l)-methylmorpholine -carboxylic acid tert butylester (CAS No. 2229643_50_7) are promising, with ongoing research focusing on optimizing its synthesis and exploring new therapeutic applications. Collaborative efforts between chemists and biologists are likely to yield innovative derivatives that could revolutionize drug development in various therapeutic areas.